Cas no 2034234-95-0 (4-[1-[2-(Dimethylsulfamoylamino)ethyl]-5-methylpyrazol-3-yl]pyridine)

• Product Name: 4-[1-[2-(Dimethylsulfamoylamino)ethyl]-5-methylpyrazol-3-yl]pyridine
• CAS No: 2034234-95-0
• MF: C₁₃H₁₉N₅O₂S
• MW: 309.3873
• CID: 5347814
• Update Time: 2025-05-19

4-[1-[2-(Dimethylsulfamoylamino)ethyl]-5-methylpyrazol-3-yl]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-[1-[2-(dimethylsulfamoylamino)ethyl]-5-methylpyrazol-3-yl]pyridine
• 4-[1-[2-(Dimethylsulfamoylamino)ethyl]-5-methylpyrazol-3-yl]pyridine

• Inchi： 1S/C13H19N5O2S/c1-11-10-13(12-4-6-14-7-5-12)16-18(11)9-8-15-21(19,20)17(2)3/h4-7,10,15H,8-9H2,1-3H3
• InChI Key： IOHSQRPYYDAYIT-UHFFFAOYSA-N
• SMILES： S(N(C([H])([H])[H])C([H])([H])[H])(N([H])C([H])([H])C([H])([H])N1C(C([H])([H])[H])=C([H])C(C2C([H])=C([H])N=C([H])C=2[H])=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 417
• XLogP3: 0.2
• Topological Polar Surface Area: 88.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-[1-[2-(Dimethylsulfamoylamino)ethyl]-5-methylpyrazol-3-yl]pyridine

4-[1-[2-(Dimethylsulfamoylamino)ethyl]-5-methylpyrazol-3-yl]pyridine: A Comprehensive Overview

The compound CAS No 2034234-95-0, also known as 4-[1-[2-(Dimethylsulfamoylamino)ethyl]-5-methylpyrazol-3-yl]pyridine, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and materials science.

At its core, this molecule combines a pyridine ring with a pyrazole moiety, creating a structure that is both stable and versatile. The pyridine ring, a six-membered aromatic structure with one nitrogen atom, contributes to the compound's electronic properties, making it suitable for applications in coordination chemistry and as a ligand in metal complexes. The pyrazole group, a five-membered ring containing two adjacent nitrogen atoms, adds further complexity to the molecule's electronic structure, enhancing its reactivity and potential for functionalization.

Recent studies have focused on the synthesis and characterization of this compound, particularly its ability to act as a precursor in the development of advanced materials. Researchers have explored its role in the formation of metal-organic frameworks (MOFs) and coordination polymers, where its unique geometry allows for the creation of highly porous and stable structures. These materials have applications in gas storage, catalysis, and sensing technologies.

In the field of pharmacology, this compound has shown promise as a lead molecule for drug development. Its ability to interact with biological targets such as enzymes and receptors has been extensively studied. For instance, investigations into its interaction with kinase enzymes have revealed potential therapeutic applications in oncology. The dimethylsulfamoylamino group within the molecule plays a crucial role in these interactions, acting as a bioisostere that enhances binding affinity and selectivity.

Moreover, the compound's stability under physiological conditions makes it an attractive candidate for drug delivery systems. Its ability to encapsulate hydrophobic drugs within its structure has been explored in nanotechnology-based delivery mechanisms. This property could revolutionize the way drugs are administered, improving bioavailability and reducing side effects.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Quantum mechanical calculations have revealed that the molecule exhibits significant π-conjugation across its aromatic systems, contributing to its high electron delocalization. This characteristic not only enhances its stability but also makes it an ideal candidate for use in organic electronics, such as in flexible displays and photovoltaic devices.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of transition metal catalysts has been shown to significantly improve reaction yields and selectivity. Researchers have also explored green chemistry approaches to synthesize this compound, reducing environmental impact while maintaining product quality.

The versatility of this compound is further highlighted by its application in agrochemicals. Its ability to inhibit key enzymes involved in plant growth regulation has led to its consideration as a potential herbicide or plant growth regulator. Field trials have demonstrated promising results, with the compound showing selective activity against target weeds without adversely affecting crop plants.

In conclusion, CAS No 2034234-95-0 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthesis and characterization techniques, position it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in shaping future innovations across various sectors.